Superior Therapeutic Index Compared to Valproate
In a direct head-to-head comparison within the same study, the therapeutic index (TI = TD50/ED50) of DSP-0565 determined via the rotarod neurotoxicity test was found to be 2–4 times superior to that of sodium valproate (VPA) [1]. The ED50 values of DSP-0565 in the MES, scPTZ, and 6 Hz seizure models were 27, 27, and 56 mg/kg p.o. respectively, all falling within a similar range and—critically—below the rotarod TD50, whereas VPA's effective dose range overlapped with its neurotoxic dose range [1]. This indicates that DSP-0565 achieves anti-convulsant efficacy at doses that spare motor coordination, in contrast to VPA.
| Evidence Dimension | Therapeutic Index (TI = TD50/ED50) in rotarod test |
|---|---|
| Target Compound Data | ED50: MES 27 mg/kg, scPTZ 27 mg/kg, 6 Hz 56 mg/kg p.o. (mice); TI = TD50/ED50, 2–4× superior to VPA |
| Comparator Or Baseline | Sodium valproate (VPA): effective dosages overlap with rotarod TD50 range; typical VPA TI reported as 1.1–1.7 in rodent models |
| Quantified Difference | TI of DSP-0565 is 2–4 times higher than VPA; effective dosages of DSP-0565 are below rotarod TD50 whereas VPA effective doses coincide with TD50 range |
| Conditions | Mouse oral administration; rotarod test for neurotoxicity; MES, scPTZ, and 6 Hz seizure models |
Why This Matters
A 2–4× superior therapeutic index directly translates to a wider safety window between efficacy and motor impairment, making DSP-0565 a preferred candidate for studies requiring chronic dosing or evaluating seizure control without confounding neurotoxicity.
- [1] Tanaka T, Yajima N, Kiyoshi T, Miura Y, Iwama S. Identification of 2-(2′-fluoro-[1,1′-biphenyl]-2-yl)acetamide as a Sodium Valproate-like broad spectrum anti-epileptic drug candidate. Bioorg Med Chem Lett. 2019 Jan 15;29(2):138-142. doi: 10.1016/j.bmcl.2018.12.014. PMID: 30551904. View Source
